Cas no 1368194-74-4 (7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine)
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine is a heterocyclic amine derivative featuring a pyrrolopyrimidine core, a scaffold of significant interest in medicinal chemistry due to its structural similarity to purine bases. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly kinase inhibitors and nucleoside analogs. Its rigid bicyclic framework enhances binding affinity to target proteins, while the primary amine group allows for further functionalization via amide coupling or reductive amination. The compound's high purity and stability make it suitable for research applications in drug discovery and development, particularly in oncology and antiviral therapeutics. Its synthetic utility is underscored by its compatibility with diverse reaction conditions.
1368194-74-4 structure
Product Name:7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine
CAS No:1368194-74-4
MF:C7H8N4
MW:148.16522026062
MDL:MFCD22070543
CID:4591418
PubChem ID:82417646
Update Time:2025-05-27
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidin-2-ylmethanamine
- 7H-Pyrrolo[2,3-d]pyrimidine-2-methanamine
- SB14205
- P13060
- 1368194-74-4
- DB-400184
- AS-51601
- AKOS022717658
- CS-0050023
- 7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine
-
- MDL: MFCD22070543
- Inchi: 1S/C7H8N4/c8-3-6-10-4-5-1-2-9-7(5)11-6/h1-2,4H,3,8H2,(H,9,10,11)
- InChI Key: IQXACNBYZONFFW-UHFFFAOYSA-N
- SMILES: N1C=CC2=CN=C(CN)N=C12
Computed Properties
- Exact Mass: 148.074896272g/mol
- Monoisotopic Mass: 148.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 67.6
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269104-250mg |
7H-Pyrrolo[2,3-d]pyrimidine-2-methanamine |
1368194-74-4 | 95%+ | 250mg |
$783 | 2021-08-18 | |
| Chemenu | CM269104-1g |
7H-Pyrrolo[2,3-d]pyrimidine-2-methanamine |
1368194-74-4 | 95%+ | 1g |
$2347 | 2021-08-18 | |
| Matrix Scientific | 125121-1g |
7H-Pyrrolo[2,3-d]pyrimidine-2-methanamine, 95+% |
1368194-74-4 | 95+% | 1g |
$2608.00 | 2023-09-06 | |
| Chemenu | CM269104-1g |
7H-Pyrrolo[2,3-d]pyrimidine-2-methanamine |
1368194-74-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H173707-250mg |
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine |
1368194-74-4 | 97% | 250mg |
¥12853.90 | 2023-09-02 | |
| Chemenu | CM269104-250mg |
7H-Pyrrolo[2,3-d]pyrimidine-2-methanamine |
1368194-74-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | D586432-250MG |
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine |
1368194-74-4 | 95% | 250mg |
$470 | 2024-07-21 | |
| eNovation Chemicals LLC | D586432-500MG |
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine |
1368194-74-4 | 97% | 500mg |
$765 | 2023-05-13 | |
| eNovation Chemicals LLC | D586432-1G |
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine |
1368194-74-4 | 97% | 1g |
$1150 | 2023-05-13 | |
| eNovation Chemicals LLC | D586432-5G |
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine |
1368194-74-4 | 97% | 5g |
$3455 | 2023-05-13 |
7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
1368194-74-4 (7H-pyrrolo[2,3-d]pyrimidin-2-ylmethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk